Cas no 1704451-36-4 (2-amino-5-chloro-4-methylpent-4-enoic acid)

• Product Name: 2-amino-5-chloro-4-methylpent-4-enoic acid
• CAS No: 1704451-36-4
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 6391697
• PubChem ID: 145709686
• Update Time: 2025-05-25

2-amino-5-chloro-4-methylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-4-methylpent-4-enoic acid
• 4-Pentenoic acid, 2-amino-5-chloro-4-methyl-
• 2-Amino-5-chloro-4-methylpent-4-enoicacid
• EN300-1299117
• 1704451-36-4

• Inchi： 1S/C6H10ClNO2/c1-4(3-7)2-5(8)6(9)10/h3,5H,2,8H2,1H3,(H,9,10)
• InChI Key： VTDKHKIOIPWXCM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CC(C)=CCl

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 277.2±40.0 °C(Predicted)
• pka: 2.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-5-chloro-4-methylpent-4-enoic acid

Introduction to 2-amino-5-chloro-4-methylpent-4-enoic acid (CAS No. 1704451-36-4)

2-amino-5-chloro-4-methylpent-4-enoic acid, identified by its Chemical Abstracts Service (CAS) number 1704451-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural features, exhibits potential applications in the development of novel therapeutic agents and biochemical probes. Its molecular structure incorporates both amino and carboxylic acid functional groups, alongside a chloro substituent and a methyl group, which contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of 2-amino-5-chloro-4-methylpent-4-enoic acid have been the subject of extensive studies in synthetic chemistry. The presence of a conjugated enone system, combined with the polar functional groups, makes this compound a versatile intermediate in organic synthesis. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and enzymatic modifications. These advancements have not only improved the accessibility of 2-amino-5-chloro-4-methylpent-4-enoic acid but also opened new avenues for its functionalization.

In recent years, 2-amino-5-chloro-4-methylpent-4-enoic acid has been investigated for its potential role in drug discovery and development. The structural motif of this compound resembles several known bioactive molecules, suggesting that it may serve as a scaffold for designing new pharmacophores. Specifically, the amino group can be readily modified to introduce various pharmacological properties, while the carboxylic acid moiety allows for salt formation and enhanced solubility. Additionally, the chloro substituent can participate in further chemical transformations, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of 2-amino-5-chloro-4-methylpent-4-enoic acid is its potential application in the field of proteomics and enzyme inhibition studies. The enone system can act as a Michael acceptor, facilitating reactions with nucleophiles such as cysteine residues in proteins. This property has been exploited in the development of protease inhibitors and other enzyme-targeting agents. Furthermore, the compound's ability to undergo selective modifications has made it a valuable tool for studying protein-protein interactions and post-translational modifications.

Recent studies have also highlighted the role of 2-amino-5-chloro-4-methylpent-4-enoic acid in medicinal chemistry research. Researchers have demonstrated its utility in generating libraries of derivatives for high-throughput screening (HTS) campaigns. By systematically varying the substitution patterns on the core structure, scientists have identified novel compounds with enhanced biological activity. These derivatives have shown promise in preclinical models for treating inflammatory diseases, infectious disorders, and even certain types of cancer. The versatility of 2-amino-5-chloro-4-methylpent-4-enoic acid as a building block underscores its importance in modern drug discovery.

The chemical properties of 2-amino-5-chloro-4-methylpent-4-enoic acid also make it an attractive candidate for materials science applications. Its ability to form coordination complexes with metal ions has been explored in catalysis and sensing technologies. For instance, complexes formed with transition metals such as palladium and copper exhibit catalytic activity in various organic transformations. Additionally, these complexes can be incorporated into sensor arrays for detecting small molecules based on their chelation properties.

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